Cas no 1436090-14-0 (N-(Cyanomethyl)-3,4-dihydro-N-(1-methylethyl)-2H-pyran-6-carboxamide)

• Product Name: N-(Cyanomethyl)-3,4-dihydro-N-(1-methylethyl)-2H-pyran-6-carboxamide
• CAS No: 1436090-14-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5445987
• PubChem ID: 71970872
• Update Time: 2025-08-11

N-(Cyanomethyl)-3,4-dihydro-N-(1-methylethyl)-2H-pyran-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-N-(propan-2-yl)-3,4-dihydro-2H-pyran-6-carboxamide
• N-(Cyanomethyl)-N-propan-2-yl-3,4-dihydro-2H-pyran-6-carboxamide
• 1436090-14-0
• EN300-26679727
• AKOS016970256
• Z1411865400
• N-(Cyanomethyl)-3,4-dihydro-N-(1-methylethyl)-2H-pyran-6-carboxamide

• Inchi： 1S/C11H16N2O2/c1-9(2)13(7-6-12)11(14)10-5-3-4-8-15-10/h5,9H,3-4,7-8H2,1-2H3
• InChI Key： FBCCODTULWYCHR-UHFFFAOYSA-N
• SMILES： C1OC(C(N(CC#N)C(C)C)=O)=CCC1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.113±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 410.7±44.0 °C(Predicted)
• pka: -1.00±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(Cyanomethyl)-3,4-dihydro-N-(1-methylethyl)-2H-pyran-6-carboxamide

Introduction to N-(Cyanomethyl)-3,4-dihydro-N-(1-methylethyl)-2H-pyran-6-carboxamide (CAS No. 1436090-14-0)

N-(Cyanomethyl)-3,4-dihydro-N-(1-methylethyl)-2H-pyran-6-carboxamide (CAS No. 1436090-14-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The molecular structure of N-(Cyanomethyl)-3,4-dihydro-N-(1-methylethyl)-2H-pyran-6-carboxamide incorporates several key functional groups, including a cyano group and a carboxamide moiety, which are known for their reactivity and biological significance. The presence of these groups facilitates diverse chemical transformations, making the compound a versatile intermediate in synthetic chemistry. Additionally, the3,4-dihydro-2H-pyran scaffold provides a stable bicyclic core that can be further modified to tailor its pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds derived from thepyran scaffold. Studies have demonstrated that such derivatives often exhibit inhibitory activity against various enzymes and receptors involved in critical biological pathways. For instance, modifications of the3,4-dihydro-2H-pyran core have been shown to enhance binding affinity and selectivity for targets such as kinases and proteases.

The cyano group in N-(Cyanomethyl)-3,4-dihydro-N-(1-methylethyl)-2H-pyran-6-carboxamide serves as a versatile handle for further functionalization. It can undergo nucleophilic addition reactions, allowing for the introduction of diverse substituents that may improve drug-like properties such as solubility and metabolic stability. Furthermore, the carboxamide functionality is a common pharmacophore in many active pharmaceutical ingredients (APIs), contributing to interactions with biological targets and influencing overall efficacy.

Recent advancements in computational chemistry have enabled the rapid screening of novel compounds like N-(Cyanomethyl)-3,4-dihydro-N-(1-methylethyl)-2H-pyran-6-carboxamide for potential therapeutic applications. Molecular docking studies have identified this compound as a promising lead for further optimization against targets associated with inflammatory diseases and cancer. The1-methylethyl substituent on the nitrogen atom adds steric bulk, which can modulate binding interactions and improve pharmacokinetic profiles.

The synthesis of N-(Cyanomethyl)-3,4-dihydro-N-(1-methylethyl)-2H-pyran-6-carboxamide involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include cyclization reactions to form thepyran ring system followed by selective functionalization at the 6-position via carboxylation or other electrophilic addition methods. These synthetic strategies underscore the compound's utility as a building block for more complex molecules.

In vitro studies have begun to explore the biological activity of N-(Cyanomethyl)-3,4-dihydro-N-(1-methylethyl)-2H-pyran-6-carboxamide. Preliminary results suggest that it may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. The cyano group's ability to participate in hydrogen bonding and π-stacking interactions with biological targets further enhances its potential as a pharmacological tool.

The3,4-dihydro-N-(1-methylethyl)- moiety contributes to the compound's overall shape and electronic properties, which are critical factors in determining its interaction with biological systems. By fine-tuning this part of the structure, researchers can modulate activity levels and selectivity profiles. This flexibility makes N-(Cyanomethyl)-3,4-dihydro-N-(1-methylethyl)-2H-pyran-6-carboxamide an attractive candidate for structure-based drug design initiatives.

The growing body of research on heterocyclic compounds underscores their importance in medicinal chemistry. As synthetic methodologies continue to evolve, new derivatives like N-(Cyanomethyl)-3,4-dihydro-N-(1-methylethyl)-2H-pyran-6-carboxamide are likely to emerge as valuable assets in drug discovery pipelines. Their unique structural features offer opportunities for innovation across multiple therapeutic areas.

The development of novel synthetic routes has also contributed to increased accessibility of such compounds for academic and industrial research purposes. Efficient synthetic protocols not only reduce costs but also enable rapid exploration of chemical space, accelerating the discovery process. This progress is particularly significant given the high demand for innovative therapeutic solutions in contemporary medicine.

In conclusion, N-(Cyanomethyl)-3,4-dihydro-N-(1-methylethyl)-2H-pyran-6-carboxamide represents a compelling example of how structural complexity can be leveraged to develop biologically active molecules. Its unique combination of functional groups and scaffold features positions it as a versatile intermediate with broad applicability in pharmaceutical research. As our understanding of its properties continues to expand through both experimental and computational studies, this compound is poised to play an important role in future drug development efforts.